Cas no 116-38-1 (Edrophonium chloride)

• Product Name: Edrophonium chloride
• CAS No: 116-38-1
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD00055064
• CID: 35826
• PubChem ID: 329749711
• Update Time: 2025-11-02

Edrophonium chloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-hydroxy-N,N-dimethylbenzenaminium chloride
• N-Ethyl-3-hydroxy-N,N-dimethylanilinium chloride
• Edrophonium Chloride
• Edrophonium (chloride)
• N-Ethyl-3-hydroxy-N,N-dimethyl-benzenaminium chloride
• ethyl-(3-hydroxyphenyl)-dimethylazanium,chloride
• Ethyl(m-hydroxyphenyl)dimethylammonium chloride
• Enlon
• antirex
• tensilon
• Reversol
• Edrophonium
• Tensilon Chloride
• Edrophonium Chloride (200 mg)
• ethyl(m-hydroxyphenyl)dimethyl-ammoniuchloride
• dimethylethyl(m-hydroxyphenyl)-ammoniuchloride
• Edrophonii chloridum
• Cloruro de edrofonio
• Chlorure d'edrophonium
• Edrofonio cloruro [DCIT]
• TENSILON PRESERVATIVE FREE
• Edrophonii chloridum [INN-Latin]
• Benzenaminium, N-ethyl-3-hydroxy-N,N-dimethyl-, chloride
• Cloruro de edrofonio [INN-Spanish]
• EINE
• HMS1922J20
• Q27068168
• NSC-759577
• EDROPHONIUM CHLORIDE (USP MONOGRAPH)
• MLS001074086
• ethyl-(3-hydroxyphenyl)-dimethylammonium chloride
• EDROPHONIUM CHLORIDE [JAN]
• Chlorure d'edrophonium (INN-French)
• CCG-39644
• MLS000028677
• MFCD00055064
• Tensilon (TN)
• Edrophonii chloridum (INN-Latin)
• ENLON-PLUS COMPONENT EDROPHONIUM CHLORIDE
• NSC 759577
• (3-hydroxyphenyl)dimethylethylammonium chloride
• ethyl-(3-hydroxyphenyl)-dimethyl-azanium chloride
• EDROPHONII CHLORIDUM [WHO-IP LATIN]
• EDROPHONIUM CHLORIDE (MART.)
• NCGC00093908-02
• NSC759577
• Cloruro de edrofonio (INN-Spanish)
• FT-0657849
• NC00561
• NCGC00093908-04
• EDROPHONIUM CHLORIDE [EP MONOGRAPH]
• UNII-QO611KSM5P
• NCGC00015409-02
• Tox21_500511
• Chloride, Edrophonium
• DTXCID302978
• EDROPHONIUM CHLORIDE [WHO-IP]
• SPECTRUM2300219
• HMS2095A08
• CS-4337
• Edrophonium chloride (JP17/USP/INN)
• ethyl-(3-hydroxyphenyl)-dimethylazanium;chloride
• HMS3886D07
• Edrophonium chloride [USP:INN:BAN:JAN]
• Edrophone Chloride
• Opera_ID_1421
• Prestwick_192
• AMMONIUM, ETHYL(m-HYDROXYPHENYL)DIMETHYL-, CHLORIDE
• CAS-116-38-1
• E 3256
• SR-01000000275-4
• HMS3261H03
• 116-38-1
• EU-0100511
• HMS3712A08
• HMS502I11
• NCGC00093908-01
• HMS3259E12
• LP00511
• EDROPHONIUMCHLORIDE
• Ethyl(m-hydroxyphenyl) Dimethylammonium Chloride
• Ammonium, dimethylethyl(m-hydroxyphenyl)-, chloride
• EDROPHONIUM CHLORIDE (USP-RS)
• EDROPHONIUM CHLORIDE [USP MONOGRAPH]
• EDROPHONIUM CHLORIDE [INN]
• Edrophonium Chloride Preservative Free
• CHEMBL1128
• NCGC00015409-11
• EN300-7370174
• D00994
• Edrophonium chloride (USP:INN:BAN:JAN)
• SCHEMBL34789
• NCGC00093908-05
• SR-01000000275
• EDROPHONIUM CHLORIDE (EP MONOGRAPH)
• QO611KSM5P
• Chlorure d'edrophonium [INN-French]
• EDROPHONIUM CHLORIDE [ORANGE BOOK]
• DS-0552
• Adrophonium (cation)
• EDROPHONIUM CHLORIDE [MI]
• Benzenaminium, N-ethyl-3-hydroxy-N,N-dimethyl-, chloride (1:1)
• HMS2233G08
• NCGC00093908-03
• NS00079218
• Enlon (TN)
• Edrofonio cloruro
• EDROPHONIUM CHLORIDE [WHO-DD]
• Edrophonium chloride, United States Pharmacopeia (USP) Reference Standard
• Tox21_110138
• Pharmakon1600-02300219
• HMS2093N16
• J-003433
• HMS1568A08
• CHEBI:4759
• HMS3369M15
• Edrophonium chloride, EuropePharmacopoeia (EP) Reference Standard
• A803607
• DTXSID1022978
• EDROPHONIUM CHLORIDE COMPONENT OF ENLON-PLUS
• SR-01000000275-2
• AKOS015890417
• SR-01000000275-6
• EINECS 204-138-4
• HY-B0882
• SMR000058672
• NCGC00261196-01
• EDROPHONIUM CHLORIDE [VANDF]
• 3-hydroxy-N,N-dimethyl-N-ethylanilinium chloride
• EDROPHONIUM CHLORIDE [MART.]
• EDROPHONIUM CHLORIDE [USP-RS]
• Tox21_110138_1
• DA-73012
• Edrophonium (chloride) (Standard)
• HY-B0882R
• 204-138-4
• Edrophonium chloride

• MDL： MFCD00055064
• Inchi： 1S/C10H15NO.ClH/c1-4-11(2,3)9-6-5-7-10(12)8-9;/h5-8H,4H2,1-3H3;1H
• InChI Key： BXKDSDJJOVIHMX-UHFFFAOYSA-N
• SMILES： [Cl-].OC1=CC=CC(=C1)[N+](C)(C)CC

Computed Properties

• Exact Mass: 201.09200
• Monoisotopic Mass: 201.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White powder
• Density: 1.0787 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• PSA: 20.23000
• LogP: -1.01700

Edrophonium chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：BQ5870000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Edrophonium chloride

Comprehensive Overview of Edrophonium Chloride (CAS No. 116-38-1): Mechanism, Applications, and Modern Research Insights

Edrophonium chloride, a quaternary ammonium compound with the CAS registry number 116-38-1, is a well-known short-acting acetylcholinesterase inhibitor. Its clinical and pharmacological significance stems from its rapid onset of action, making it a valuable diagnostic tool in myasthenia gravis and other neuromuscular disorders. The compound's systematic name is ethyl(m-hydroxyphenyl)dimethylammonium chloride, and it is often marketed under the brand name Tensilon®. Researchers and healthcare professionals frequently search for terms like "edrophonium chloride mechanism of action", "edrophonium vs neostigmine", and "edrophonium test protocol", reflecting its enduring relevance in medical practice.

The mechanism of edrophonium chloride revolves around its reversible inhibition of acetylcholinesterase, the enzyme responsible for breaking down acetylcholine (ACh) at synaptic junctions. By prolonging ACh's presence in the neuromuscular junction, 116-38-1 enhances cholinergic transmission, leading to improved muscle contraction. This property has made it a cornerstone in diagnosing myasthenia gravis, a condition characterized by autoantibodies against nicotinic ACh receptors. Searches for "edrophonium challenge test interpretation" and "how long does edrophonium last" highlight clinicians' focus on its pharmacokinetics and diagnostic accuracy.

Beyond diagnostics, edrophonium chloride has been investigated for its potential in reversing neuromuscular blockade induced by non-depolarizing agents. Comparative studies with other cholinesterase inhibitors, such as neostigmine or pyridostigmine, often dominate academic discussions. Users frequently inquire about "edrophonium side effects" and "edrophonium dosage for myasthenia gravis", underscoring the need for precise administration guidelines. Its short half-life (7–12 minutes) necessitates careful monitoring, particularly in patients with cardiovascular comorbidities.

Recent advancements in pharmacogenomics have sparked interest in personalized approaches to edrophonium chloride therapy. Genetic polymorphisms in BCHE (butyrylcholinesterase) and other metabolizing enzymes may influence individual responses, a topic gaining traction in forums and PubMed queries like "edrophonium pharmacogenetics". Additionally, the compound's role in teaching neurophysiology—often demonstrated in medical simulations—has led to searches for "edrophonium virtual lab experiments", aligning with the rise of digital medical education.

From a formulation perspective, CAS 116-38-1 is typically prepared as an injectable solution (10 mg/mL), with stability studies focusing on pH and storage conditions. Analytical methods such as HPLC-UV are employed for quality control, addressing queries like "edrophonium chloride HPLC method". Regulatory frameworks, including USP and EP monographs, ensure standardized potency and purity, critical for reproducibility in clinical settings.

Emerging research explores edrophonium chloride's potential beyond neurology. Preliminary studies investigate its effects on gastrointestinal motility disorders and even cognitive enhancement, though robust clinical data remain limited. These exploratory applications resonate with trending searches such as "edrophonium for Alzheimer's" and "cholinesterase inhibitors in gut-brain axis", reflecting interdisciplinary curiosity.

In summary, edrophonium chloride (116-38-1) exemplifies how a targeted molecular intervention can yield broad clinical utility. Its enduring presence in medical literature—coupled with evolving applications—ensures continued relevance. For professionals seeking deeper insights, resources on "edrophonium pharmacokinetics PDF" or "myasthenia gravis diagnostic algorithms" provide valuable supplementary knowledge.